Cas no 1280786-81-3 (1-Bromo-3-cyclopropylthiobenzene)

• Product Name: 1-Bromo-3-cyclopropylthiobenzene
• CAS No: 1280786-81-3
• MF: C₉H₉BrS
• MW: 229.136760473251
• MDL: MFCD18434448
• CID: 1226311
• PubChem ID: 53216979
• Update Time: 2025-07-17

1-Bromo-3-cyclopropylthiobenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-cyclopropylsulfanylbenzene
• CTK8A9978
• 1-Bromo-3-(cyclopropylsulfanyl)benzene
• ACMC-209be5
• AKOS015888453
• 1-Bromo-3-cyclopropylthiobenzene
• KB-218557
• ANW-19035
• SureCN2416364
• A-3519
• A-3519;1-Bromo-3-(cyclopropylsulfanyl)benzene;1-Bromo-3-cyclopropylthiobenzene;
• DB-121304
• 1280786-81-3
• MFCD18434448
• (3-Bromophenyl)(cyclopropyl)sulfane
• BS-20583
• SCHEMBL2416364
• DTXSID60682088
• JORAQKMAPMVMTJ-UHFFFAOYSA-N
• F30463
• Benzene, 1-bromo-3-(cyclopropylthio)-

• MDL： MFCD18434448
• Inchi： 1S/C9H9BrS/c10-7-2-1-3-9(6-7)11-8-4-5-8/h1-3,6,8H,4-5H2
• InChI Key： JORAQKMAPMVMTJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)SC1CC1

Computed Properties

• Exact Mass: 227.96100
• Monoisotopic Mass: 227.961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3A^2
• XLogP3: 3.7

Experimental Properties

• PSA: 25.30000
• LogP: 3.70360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-Bromo-3-cyclopropylthiobenzene

Professional Introduction to 1-Bromo-3-cyclopropylthiobenzene (CAS No. 1280786-81-3)

1-Bromo-3-cyclopropylthiobenzene (CAS No. 1280786-81-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its brominated thiophene backbone and cyclopropyl substituent, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The structural motif of 1-bromo-3-cyclopropylthiobenzene combines the versatility of thiophene derivatives with the reactivity of bromine atoms, providing a versatile platform for further functionalization. Thiophene-based compounds are widely recognized for their role in medicinal chemistry, particularly in the development of antiviral, anticancer, and antimicrobial agents. The presence of a bromine atom at the 1-position enhances the electrophilicity of the ring, facilitating nucleophilic substitution reactions that are crucial for constructing more complex molecular architectures.

In recent years, 1-bromo-3-cyclopropylthiobenzene has been explored as a key intermediate in the synthesis of heterocyclic compounds with potential therapeutic applications. Researchers have leveraged its reactivity to develop novel scaffolds that exhibit improved pharmacokinetic properties and enhanced biological activity. For instance, studies have demonstrated its utility in generating substituted thiophenes that serve as inhibitors of enzymes involved in inflammatory pathways. These findings highlight the compound's significance in drug discovery efforts aimed at addressing chronic diseases.

The cyclopropyl group in 1-bromo-3-cyclopropylthiobenzene adds an additional layer of complexity to its chemical behavior. Cyclopropane rings are known for their strain and reactivity, which can be harnessed to design molecules with specific interactions with biological targets. Recent advancements in synthetic methodologies have enabled the incorporation of cyclopropyl motifs into pharmacophores, leading to compounds with enhanced binding affinity and selectivity. This underscores the compound's potential as a building block for next-generation therapeutics.

The bromine substituent at the 1-position of the thiophene ring in 1-bromo-3-cyclopropylthiobenzene also facilitates cross-coupling reactions, which are fundamental to modern organic synthesis. Palladium-catalyzed reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings have been particularly useful in extending the molecular framework of this intermediate. Such transformations have allowed chemists to construct diverse libraries of heterocyclic compounds, expanding the chemical space available for medicinal chemists to explore.

Moreover, 1-bromo-3-cyclopropylthiobenzene has found applications beyond pharmaceuticals. Its unique structural features make it a promising candidate for developing advanced materials, including organic semiconductors and liquid crystals. The ability to fine-tune its electronic properties through functionalization has opened up new avenues in materials science research. For example, researchers have investigated its potential use in organic light-emitting diodes (OLEDs) and photovoltaic devices, where thiophene derivatives are known for their excellent optoelectronic characteristics.

The synthesis of 1-bromo-3-cyclopropylthiobenzene typically involves multi-step processes that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation of pre-formed thiophene derivatives followed by cyclopropanation or cross-coupling reactions to introduce the desired substituents. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable methods for producing this compound, aligning with global efforts to minimize environmental impact.

In conclusion, 1-bromo-3-cyclopropylthiobenzene (CAS No. 1280786-81-3) is a versatile and highly functionalized compound with broad applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it an invaluable intermediate for constructing complex molecules with potential therapeutic benefits. As research continues to uncover new synthetic strategies and applications, this compound is poised to play an increasingly important role in advancing both drug discovery and material innovation.